Cas no 50675-20-2 (4-Formylpiperidine)

• Product Name: 4-Formylpiperidine
• CAS No: 50675-20-2
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD08063889
• CID: 365958
• PubChem ID: 329788458
• Update Time: 2025-11-02

4-Formylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxaldehyde
• 4-FORMYLPIPERIDINE
• Methyl 5-hexynoate
• Piperidine-4-carbaldehyde
• PIPERIDINE-4-CARBOXALDEHYDE
• 4-pyridine-carboxaldehyde
• pyridine-4-carboxaldehyde
• A828242
• PS-9240
• AC-31130
• 4-formyl piperidine
• AKOS006340216
• SCHEMBL98342
• 4-Formylpiperidine, AldrichCPR
• DTXSID70560989
• FT-0602588
• 4-Formylpiperidine Trimer
• 4-Formylpiperidine, trimer
• EN300-6446048
• E77609
• AM100891
• J-523975
• 50675-20-2
• DB-006824
• CS-W013651
• Piperidine-4-carbaldehyde trimer
• HY-W012935
• 4-Formylpiperidine

• MDL： MFCD08063889
• Inchi： 1S/C6H11NO/c8-5-6-1-3-7-4-2-6/h5-7H,1-4H2
• InChI Key： HRVXPXCISZSDCC-UHFFFAOYSA-N
• SMILES： O=CC1CCNCC1

Computed Properties

• Exact Mass: 126.06800
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 181 ºC
• Flash Point: 81 ºC
• PSA: 26.30000
• LogP: 0.96290

4-Formylpiperidine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Formylpiperidine

Comprehensive Overview of 4-Formylpiperidine (CAS No. 50675-20-2): Properties, Applications, and Industry Insights

4-Formylpiperidine (CAS No. 50675-20-2) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. This piperidine derivative, characterized by its formyl functional group, serves as a critical building block in modern organic chemistry. With the increasing demand for heterocyclic compounds in drug discovery, 4-Formylpiperidine has gained significant attention from researchers exploring novel bioactive molecules and catalysts.

The molecular structure of 4-Formylpiperidine combines the stability of a piperidine ring with the reactivity of an aldehyde group, making it particularly valuable for Schiff base formation and nucleophilic addition reactions. Recent studies highlight its role in developing anticancer agents and neurological therapeutics, aligning with current trends in precision medicine. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify the purity of this compound, which typically exceeds 97% in commercial grades.

From an industrial perspective, 4-Formylpiperidine demonstrates excellent compatibility with green chemistry principles, responding to growing environmental concerns. Manufacturers are optimizing production methods to reduce energy consumption while maintaining high yield—a key consideration for sustainable fine chemical production. The compound's stability under various pH conditions enhances its utility in multistep synthesis workflows, particularly in developing chiral auxiliaries and ligands for asymmetric catalysis.

Emerging applications in material science have expanded the market potential for 50675-20-2. Researchers are investigating its incorporation into polymeric matrices and coordination complexes with unique photophysical properties. These developments coincide with increased interest in smart materials and molecular sensors, positioning 4-Formylpiperidine as a compound of interest for next-generation technologies. Quality control protocols emphasize rigorous testing for residual solvents and heavy metal content to meet stringent industry standards.

The global market for piperidine derivatives reflects steady growth, driven by pharmaceutical R&D and the expansion of contract manufacturing organizations. Analytical data suggests particular demand from regions with strong generic drug production capabilities. Proper storage recommendations include protection from moisture and oxidation, typically in amber glass containers under inert atmosphere—best practices that align with GMP guidelines for intermediate compounds.

Recent patent literature reveals innovative applications of 4-Formylpiperidine in bioconjugation chemistry and prodrug design, addressing current challenges in drug delivery systems. Its balanced lipophilicity profile makes it particularly valuable for modifying pharmacokinetic properties of lead compounds. These advancements correspond with trending searches about drug bioavailability enhancement and targeted therapy approaches in medicinal chemistry forums.

Safety assessments confirm that 4-Formylpiperidine requires standard laboratory precautions comparable to other reactive aldehydes. Material Safety Data Sheets recommend proper ventilation and personal protective equipment, reflecting industry-wide emphasis on occupational health standards. Environmental fate studies indicate satisfactory biodegradability profiles, an important consideration for ESG-compliant chemical sourcing.

From a regulatory standpoint, 50675-20-2 maintains favorable status across major chemical inventories including TSCA, REACH, and DSL. This regulatory clarity supports its growing adoption in international markets, particularly for custom synthesis projects. Analytical certificates typically include comprehensive characterization data such as IR spectra and mass spectrometry results to facilitate research applications.

Ongoing academic investigations explore the compound's potential in organocatalysis and as a precursor for N-heterocyclic carbenes. These research directions mirror broader interest in atom-efficient synthesis and catalyst design—topics frequently searched in academic databases. The compound's crystalline form shows promising thermal stability, with decomposition temperatures exceeding 150°C in standard analyses.

Supply chain considerations for 4-Formylpiperidine emphasize reliable sourcing from ISO-certified producers, especially given its importance in multikilogram-scale pharmaceutical production. Technical specifications often include detailed information about isomeric purity and chromatographic behavior, reflecting the compound's critical role in quality-by-design approaches to chemical development.